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This guide provides a comparative analysis of the "Tattoo C" research data, focusing on its

reproducibility and performance relative to other available alternatives. The content is tailored

for researchers, scientists, and drug development professionals, offering objective comparisons

and detailed experimental methodologies.

The term "Tattoo C" can refer to several distinct research contexts. The most prominent is the

Tattoo Recognition Technology - Challenge (Tatt-C), a program by the National Institute of

Standards and Technology (NIST) to advance automated tattoo recognition. Other instances of

"Tattoo C" appear in agricultural science as a fungicide and in biomedical research as an

experimental identifier. This guide will primarily focus on the NIST Tatt-C program due to the

extensive documentation available, while also briefly addressing the other contexts.

The NIST Tattoo Recognition Technology -
Challenge (Tatt-C)
The Tatt-C was designed to spur the development and evaluation of automated image-based

tattoo recognition technology for law enforcement applications.[1][2] The core of this initiative

was the Tatt-C dataset, a collection of tattoo images intended to provide a common ground for

comparing the performance of different recognition algorithms.[3][4]

1.1. Data Presentation: Performance Metrics
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While the full Tatt-C dataset is no longer publicly available due to legal and privacy concerns,

the results and analyses from the challenge have been published.[2][5][6] These reports

provide valuable insights into the performance of various tattoo recognition algorithms. The key

performance metrics used in the Tatt-C included Tattoo Similarity, Tattoo Identification, and

Region of Interest detection.[2]

Below is a summary table of generalized performance findings from the Tatt-C reports and a

comparison with other tattoo recognition research datasets.
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Dataset/Metho
d

Primary Use
Case

Key
Performance
Metrics

Reported
Accuracy/Perf
ormance

Data
Availability

NIST Tatt-C

Tattoo

Recognition

(Identification,

Similarity, Region

of Interest)

Rank-1

Identification

Rate, Cumulative

Match

Characteristic

(CMC) curves

Varied

significantly

across

participants. Top

performers

showed

promising results

for operational

use.[2]

No longer

publicly

available.[2][5]

Academic

Datasets

(Various)

Tattoo Detection

and Retrieval

Precision, Recall,

F1-Score

Performance is

highly dependent

on the specific

dataset and

algorithm used.

Often tested on

images collected

from the internet.

[4]

Often not publicly

available or

consolidated.[4]

Sketch-Based

Tattoo Retrieval

Matching hand-

drawn sketches

to tattoo images

Top-k retrieval

accuracy

A small public

dataset of 100

tattoos and

corresponding

sketches is

available.[4]

Publicly available

(small scale).[4]

1.2. Experimental Protocols

The Tatt-C challenge followed a structured experimental protocol to ensure consistent and

comparable results among participants.

Experimental Workflow of the Tatt-C Challenge:
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Experimental workflow of the NIST Tatt-C challenge.

The protocol involved a 5-fold cross-validation scheme.[4] Participants were provided with

partitioned data for training and testing their algorithms across various use cases. The use of

external training data was permitted but had to be disclosed.[4]

1.3. Alternatives to Tatt-C

Due to the unavailability of the Tatt-C dataset, researchers have resorted to other means for

developing and testing tattoo recognition algorithms. These alternatives include:

Web-Scraped Datasets: Many researchers collect tattoo images from the internet. While this

allows for the creation of large datasets, they often lack the "ground truth" data and

operational relevance of the Tatt-C dataset.[4]

Proprietary Law Enforcement Datasets: Some researchers have access to operational tattoo

image databases from law enforcement agencies, but these are not publicly available for

wider research.[4]
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Synthetic Datasets: The generation of semi-synthetic tattoo data is an emerging area to

overcome the scarcity of public, annotated datasets.

"Tattoo C" in Agricultural Science
In some agricultural research, "Tattoo C" refers to a fungicide containing propamocarb and

chlorothalonil.[7] It is used for the preventive control of late blight in crops like potatoes.[7]

2.1. Data Presentation: Fungicide Efficacy

Studies involving Tattoo C typically measure its efficacy in controlling disease outbreaks.

Fungicide Active Ingredients Target Pathogen Efficacy

Tattoo C 750 SC
Propamocarb +

Chlorothalonil

Phytophthora

infestans (Late Blight)

Used as a preventive

treatment. Efficacy is

measured by the

reduction in disease

incidence and severity

compared to

untreated controls.[7]

Antracol 70 WG Propineb Fungal pathogens
A surface-acting

preparation.

Gwarant 500 SC Chlorothalonil Fungal pathogens
A surface-acting

preparation.

2.2. Experimental Protocols

Field trials are the standard for evaluating the efficacy of fungicides like Tattoo C.

Experimental Workflow for Fungicide Field Trial:
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Workflow for a typical fungicide efficacy field trial.

These protocols involve establishing experimental plots, applying the fungicides at specified

rates and times, and then monitoring the crops for disease development throughout the

growing season.

"Tattoo C" in Biomedical Research
In some biomedical studies, "Tattoo C" has been used as an identifier for a specific

experimental cohort or treatment group, for example, in cancer research. The reproducibility in

this context refers to the consistency of the experimental outcomes for that particular group.
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3.1. Signaling Pathways

While a direct signaling pathway for a generic "Tattoo C" marker is not applicable, the initial

search revealed pathways that could be relevant in specific biomedical contexts where such a

marker might be used.

Tat-TLR4 Signaling Pathway:

One study highlighted the role of the HIV-1 Tat protein in inducing CXCL8 chemokine

production through a TLR4/MD2 and PKC-dependent pathway.[8] This pathway is crucial in the

immunopathology of HIV-1 infection.

HIV-1 Tat Protein

TLR4/MD2 Complex

activates

PKC-δ isoform

downstream activation

NF-κB Activation

CXCL8 Production
(Chemokine)

Click to download full resolution via product page

Simplified Tat-TLR4 signaling pathway leading to CXCL8 production.
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Notch Signaling Pathway:

Another context where a marker like "Tattoo C" could be relevant is in cancer research. For

instance, the Notch signaling pathway is implicated in the growth of brain tumor-initiating cells.

[9]
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Overview of the canonical Notch signaling pathway.
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This pathway is critical for cell-fate determination and its dysregulation is linked to various

diseases, including cancer.[10]

In conclusion, the reproducibility and comparative analysis of "Tattoo C" research data are

highly context-dependent. For the well-documented NIST Tatt-C program, while the primary

dataset is inaccessible, the published findings provide a solid foundation for understanding the

state-of-the-art in tattoo recognition. In other scientific domains, "Tattoo C" serves as a specific

identifier for a substance or experimental group, and its reproducibility is assessed through

standard experimental and statistical methods relevant to that field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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